Cas no 100060-98-8 (4-(4-isothiocyanatobenzenesulfonyl)morpholine)

• Product Name: 4-(4-isothiocyanatobenzenesulfonyl)morpholine
• CAS No: 100060-98-8
• MF: C₁₁H₁₂N₂O₃S₂
• MW: 284.354579925537
• MDL: MFCD03147328
• CID: 4675440
• Update Time: 2023-11-24

4-(4-isothiocyanatobenzenesulfonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[(4-isothiocyanatophenyl)sulfonyl]morpholine
• 4-(4-isothiocyanatobenzenesulfonyl)morpholine
• 4-(4-Isothiocyanato-benzenesulfonyl)-morpholine
• Oprea1_320644
• UXOOJOCKROBTEH-UHFFFAOYSA-N
• HMS1722K08
• STK502603
• BBL017972
• 4-(morpholinosulfonyl)phenyl isothiocyanate
• 4-(4-isothiocyanatophenyl)sulfonylmorpholine
• R6555
• 4-[(4-Isothiocyanatobenzene)sulphonyl]morpholi

• MDL： MFCD03147328
• Inchi： 1S/C11H12N2O3S2/c14-18(15,13-5-7-16-8-6-13)11-3-1-10(2-4-11)12-9-17/h1-4H,5-8H2
• InChI Key： UXOOJOCKROBTEH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N=C=S)(N1CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 412
• Topological Polar Surface Area: 99.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides